Cas no 1388070-12-9 (3-Chloro-4-(trifluoromethyl)-1H-indazole)

• Product Name: 3-Chloro-4-(trifluoromethyl)-1H-indazole
• CAS No: 1388070-12-9
• MDL: MFCD22563699
• CID: 4596222
• Update Time: 2025-11-06

3-Chloro-4-(trifluoromethyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(trifluoromethyl)-1H-indazole

• MDL： MFCD22563699

Additional information on 3-Chloro-4-(trifluoromethyl)-1H-indazole

Research Brief on 3-Chloro-4-(trifluoromethyl)-1H-indazole (CAS: 1388070-12-9): Recent Advances and Applications

The compound 3-Chloro-4-(trifluoromethyl)-1H-indazole (CAS: 1388070-12-9) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This heterocyclic scaffold, characterized by a chloro and trifluoromethyl substitution on the indazole ring, exhibits unique physicochemical properties that make it a valuable building block for the development of novel therapeutic agents. Recent studies have explored its potential as a key intermediate in the synthesis of kinase inhibitors, anti-inflammatory agents, and anticancer compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 3-Chloro-4-(trifluoromethyl)-1H-indazole derivatives as selective inhibitors of JAK2 kinases, which are implicated in myeloproliferative disorders. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, achieving nanomolar potency against JAK2 while maintaining selectivity over other kinase family members. The study highlighted the critical role of the trifluoromethyl group in enhancing metabolic stability and membrane permeability.

In the field of oncology, a recent preclinical investigation reported in Bioorganic & Medicinal Chemistry Letters explored the antitumor activity of 3-Chloro-4-(trifluoromethyl)-1H-indazole-based small molecules. The compounds exhibited potent inhibitory effects against triple-negative breast cancer (TNBC) cell lines, with IC50 values ranging from 0.5 to 2.0 μM. Mechanistic studies revealed that these derivatives induce apoptosis through the intrinsic mitochondrial pathway and inhibit tumor growth in xenograft models by disrupting the PI3K/AKT/mTOR signaling cascade.

Beyond its therapeutic applications, 3-Chloro-4-(trifluoromethyl)-1H-indazole has also been investigated as a versatile synthetic intermediate. A 2024 publication in Organic Process Research & Development described an improved scalable synthesis of this compound, achieving a 78% yield through a palladium-catalyzed cross-coupling strategy. The optimized protocol addresses previous challenges in regioselective chlorination and provides a cost-effective route for large-scale production.

Emerging research has also explored the compound's potential in central nervous system (CNS) disorders. A collaborative study between academic and industry researchers demonstrated that fluorinated indazole derivatives, including 3-Chloro-4-(trifluoromethyl)-1H-indazole, can modulate GABA_A receptor subtypes with subtype selectivity. This finding opens new avenues for developing next-generation anxiolytics and anticonvulsants with improved safety profiles.

As the pharmaceutical industry continues to prioritize the development of fluorinated heterocycles, 3-Chloro-4-(trifluoromethyl)-1H-indazole remains a compound of significant interest. Its unique combination of electronic properties, metabolic stability, and synthetic versatility positions it as a privileged scaffold in drug discovery. Future research directions may focus on expanding its applications to other therapeutic areas and further optimizing its pharmacokinetic properties through rational drug design approaches.